2-(3'-(3-chlorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[3-(3-chlorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C25H20ClN3O3S/c1-16-7-2-4-11-20(16)27-22(30)14-28-21-12-5-3-10-19(21)25(24(28)32)29(23(31)15-33-25)18-9-6-8-17(26)13-18/h2-13H,14-15H2,1H3,(H,27,30)
• InChI Key: JOUPGNTWDGDVBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC(=CC=C5)Cl
• Molecular Formula: C25H20ClN3O3S
• Molecular Weight: 478.0 g/mol
• CAS No.: 894556-51-5

Description

2-(3'-(3-chlorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C25H20ClN3O3S and its molecular weight is 477.96. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

Novel derivatives with a thiazolidine backbone have shown promise as potent antibacterial agents. The synthesis of N-(benzo[d] thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives, for instance, was driven by the pursuit of new antibacterial agents, demonstrating broad-spectrum activity against both Gram-positive and Gram-negative bacteria (Borad et al., 2015).

Anti-inflammatory and Anticonvulsant Applications

Compounds based on the thiazolidine-2,4-dione moiety have been synthesized and evaluated for their ability to inhibit the production of pro-inflammatory mediators. Notably, some derivatives have shown higher inhibitory potency against inducible nitric oxide synthase (iNOS) activity and prostaglandin E2 (PGE2) production than commercial anti-inflammatory drugs, indicating significant potential for the treatment of inflammatory diseases (Ma et al., 2011). Additionally, indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide have been evaluated for anticonvulsant activities, with some showing promising results in preclinical models (Nath et al., 2021).

Anticancer Applications

The evaluation of 4-thiazolidinones containing the benzothiazole moiety for antitumor activity has led to the identification of compounds with significant efficacy against various cancer cell lines, including leukemia, melanoma, lung, colon, and breast cancers (Havrylyuk et al., 2010). This research avenue underscores the potential of thiazolidinone derivatives in developing new anticancer therapies.

Antimicrobial and Antitubercular Applications

The synthesis of novel thiazolidinone and acetidinone derivatives and their subsequent evaluation for antimicrobial activity have highlighted the potential of these compounds to act against a range of micro-organisms, further emphasizing the versatility of thiazolidinone-based compounds in addressing various infectious diseases (Mistry et al., 2009).